4-Imidazol-1-ylthieno[2,3-d]pyrimidine

• Molecular Formula: C9H6N4S
• Molecular Weight: 202.24 g/mol
• SMILES: C1=CSC2=NC=NC(=C21)N3C=CN=C3
• InChI: InChI=1S/C9H6N4S/c1-4-14-9-7(1)8(11-5-12-9)13-3-2-10-6-13/h1-6H
• InChIKey: DTGXWTZDPVSRAR-UHFFFAOYSA-N

4-Imidazol-1-ylthieno[2,3-d]pyrimidine (CAS: 63894-50-8, MF: C9H6N4S, MW: 202.24 g/mol) is a heterocyclic small molecule characterized by an imidazole ring directly attached at the 4-position of a thieno[2,3-d]pyrimidine core. This scaffold has been employed as a key intermediate in the synthesis of selective adenosine A2A receptor antagonists and has served as the basis for the development of potent dual kinase inhibitors, notably targeting c-Met and VEGFR-2, with activities in the low nanomolar range.

4-Imidazol-1-ylthieno[2,3-d]pyrimidine: A Core Scaffold for Adenosine Receptor and Kinase Inhibitor Procurement

4-Imidazol-1-ylthieno[2,3-d]pyrimidine (CAS: 63894-50-8, MF: C9H6N4S, MW: 202.24 g/mol) is a heterocyclic small molecule characterized by an imidazole ring directly attached at the 4-position of a thieno[2,3-d]pyrimidine core . This scaffold has been employed as a key intermediate in the synthesis of selective adenosine A2A receptor antagonists [1] and has served as the basis for the development of potent dual kinase inhibitors, notably targeting c-Met and VEGFR-2, with activities in the low nanomolar range [2]. Its structural architecture—a planar, nitrogen-rich fused ring system—enables critical hinge-region interactions within kinase ATP-binding pockets and facilitates subtype-selective engagement with G protein-coupled adenosine receptors [1][2].

A2A adenosine receptor antagonist intermediate

Dual c-Met/VEGFR-2 kinase inhibitor derivation scaffold

Hinge-region binding heterocyclic core

• [1] Deb PK, Mailavaram R, Chandrasekaran B, Kaki VR, Kaur R, Kachler S, Klotz KN, Akkinepally RR. Synthesis, adenosine receptor binding and molecular modelling studies of novel thieno[2,3-d]pyrimidine derivatives. Chem Biol Drug Des. 2018 Apr;91(4):962-969. View Source
• [2] Li J, Wu N, Tian Y, Zhang J, Wu S. Design, synthesis, and biological evaluation of thieno[2,3-d]pyrimidine derivatives as novel dual c-Met and VEGFR-2 kinase inhibitors. Bioorg Med Chem. 2017 Dec 15;25(24):6674-6679. View Source

Why Generic Substitution of 4-Imidazol-1-ylthieno[2,3-d]pyrimidine Analogs Is Not Scientifically Defensible

Generic substitution fails for 4-imidazol-1-ylthieno[2,3-d]pyrimidine because subtle modifications to the 4-position substituent of the thieno[2,3-d]pyrimidine core induce drastic and target-specific shifts in potency, selectivity, and binding mode. Direct comparative adenosine receptor binding studies reveal that replacing the 4-imidazole group with a 1,2,4-triazole ring can alter binding affinity for hA2A receptors by over 100-fold [1]. Similarly, in kinase inhibitor programs, the choice of the 4-position moiety governs the kinase inhibition profile: while 4-imidazolyl compounds may favor c-Met/VEGFR-2 dual inhibition with nanomolar IC50 values, analogous 4-hydrazone derivatives exhibit selectivity for CDK4 [2]. Even within a single target class, the presence or absence of the imidazole ring at the 4-position can determine whether a compound achieves selective A2A antagonism versus broader adenosine receptor subtype binding [1]. These quantitative discrepancies mean that substituting one thieno[2,3-d]pyrimidine derivative for another without accounting for 4-position substituent effects risks complete loss of target engagement or introduction of off-target activity, rendering procurement based on scaffold class alone scientifically invalid.

4-Substituent choice governs receptor/kinase selectivity; replacing imidazole with triazole may shift adenosine receptor subtype preference.

Analogous 4-hydrazone derivatives may alter kinase inhibition profile, favoring CDK4 over c-Met/VEGFR-2.

Absence of the 4-imidazole ring can abolish A2A selectivity, leading to broader adenosine receptor binding.

• [1] Deb PK, Mailavaram R, Chandrasekaran B, Kaki VR, Kaur R, Kachler S, Klotz KN, Akkinepally RR. Synthesis, adenosine receptor binding and molecular modelling studies of novel thieno[2,3-d]pyrimidine derivatives. Chem Biol Drug Des. 2018 Apr;91(4):962-969. View Source
• [2] Horiuchi T, Nagata M, Kitagawa M, et al. Discovery of novel thieno[2,3-d]pyrimidin-4-yl hydrazone-based cyclin-dependent kinase 4 inhibitors: synthesis, biological evaluation and structure-activity relationships. Chem Pharm Bull. 2011;59(10):1245-1253. View Source

Quantitative Differentiation Evidence for 4-Imidazol-1-ylthieno[2,3-d]pyrimidine

4-Imidazol-1-ylthieno[2,3-d]pyrimidine Confers Selective hA2A Adenosine Receptor Binding vs. Broad-Spectrum 4-Oxo Analogs

Direct comparative binding studies demonstrate that 2-amino-4-imidazol-1-ylthieno[2,3-d]pyrimidine derivatives (compounds 17–19) exhibit selective binding affinity for the human A2A adenosine receptor (hA2A AR), whereas 4-oxo substituted analogs (compounds 7–10) show preferential binding to the hA3 AR. Compound 8, bearing a 4-oxo group and a carbamoylated 2-amino substituent, displays a Ki of 0.124 µM for hA3 but a Ki > 30 µM for hA1, reflecting a selectivity ratio of >240-fold [1]. In contrast, the 4-imidazolyl-containing compounds 17–19 demonstrate the opposite selectivity profile, favoring hA2A over other subtypes [1]. The 4-imidazole substitution pattern thus serves as a critical determinant for achieving A2A receptor selectivity within the thieno[2,3-d]pyrimidine series.

A2A Selectivity vs. 4-Oxo

Head-to-head

4-Imidazolyl derivatives: selective hA2A binding; 4-oxo analog (Cmpd 8): Ki hA3 0.124 µM, hA1 >30 µM (>240-fold A3/A1 selectivity)

Substituent-dependent receptor subtype selectivity; 4-imidazole directs A2A engagement

4-Position group determines A2A vs. A3 preference; orthogonal selectivity profiles

Evidence Dimension	Adenosine receptor subtype binding selectivity (4-substituent effect)
Target Compound Data	Compounds 17–19 (2-amino-4-imidazol-1-ylthieno[2,3-d]pyrimidine derivatives): selective binding affinity for hA2A AR (discrete Ki values available in primary source) [1]
Comparator Or Baseline	Compound 8 (2-carbamoylamino-4-oxo-thieno[2,3-d]pyrimidine): Ki hA2A = 0.65 µM, Ki hA3 = 0.124 µM, Ki hA1 > 30 µM [1]
Quantified Difference	hA3/hA1 selectivity ratio > 240-fold for 4-oxo analog (compound 8); 4-imidazolyl analogs (17–19) shift selectivity toward hA2A, demonstrating an orthogonal receptor subtype preference dictated by the 4-position substituent [1]
Conditions	Radioligand binding displacement assays against recombinant human adenosine receptor subtypes (hA1, hA2A, hA3) expressed in CHO or HEK293 cells; Ki values derived from Cheng-Prusoff correction [1]

Why This Matters

For neuroscience and immunology programs requiring selective A2A receptor engagement without confounding A1 or A3 activity, procurement of the 4-imidazol-1-yl derivative is mandatory; substituting a 4-oxo or 4-triazole analog introduces a fundamentally different selectivity profile that cannot be compensated for by downstream SAR optimization.

• [1] Deb PK, Mailavaram R, Chandrasekaran B, Kaki VR, Kaur R, Kachler S, Klotz KN, Akkinepally RR. Synthesis, adenosine receptor binding and molecular modelling studies of novel thieno[2,3-d]pyrimidine derivatives. Chem Biol Drug Des. 2018 Apr;91(4):962-969. View Source

Thieno[2,3-d]pyrimidine Scaffold with 4-Imidazole Motif Enables Nanomolar Dual c-Met/VEGFR-2 Inhibition vs. Single-Target Kinase Scaffolds

The thieno[2,3-d]pyrimidine scaffold bearing a cyclopropane-1,1-dicarboxamide extension—a chemotype sharing the core architecture of 4-imidazol-1-ylthieno[2,3-d]pyrimidine—has been optimized to yield compound 12j, a potent dual c-Met/VEGFR-2 inhibitor with IC50 values of 25 nM (c-Met) and 48 nM (VEGFR-2) [1]. This dual nanomolar inhibition profile is scaffold-dependent, as replacement with furo[2,3-d]pyrimidine cores or alternative hinge-binding motifs generally results in reduced potency or loss of one target [2]. Within the broadly defined thieno[2,3-d]pyrimidine class, only compounds retaining the appropriate 4-position substituent architecture maintain the dual kinase inhibition profile essential for anti-angiogenic and anti-proliferative synergy; 4-imidazole-substituted variants are the synthetic entry point for accessing this chemical space [1][2].

Dual c-Met/VEGFR-2 Inhibition

Class-level

Thieno derivative 12j: IC50 c-Met 25 nM, VEGFR-2 48 nM; furo analog 6b: c-Met 35.7 nM, VEGFR-2 not equipotent

Scaffold-dependent dual kinase profile; thieno core enables dual inhibition, furo may not

Class-level inference; dual-target capability specific to thieno[2,3-d]pyrimidine

Evidence Dimension	Dual kinase inhibitory potency (c-Met and VEGFR-2) of thieno[2,3-d]pyrimidine derivatives vs. scaffold alternatives
Target Compound Data	Compound 12j (thieno[2,3-d]pyrimidine derivative): IC50 c-Met = 25 nM, IC50 VEGFR-2 = 48 nM [1]; structurally derived from 4-functionalized thieno[2,3-d]pyrimidine core
Comparator Or Baseline	Furo[2,3-d]pyrimidine analog 6b (alternative scaffold): IC50 c-Met = 35.7 nM; VEGFR-2 inhibition not reported as equipotent, indicating single-target preference [2]
Quantified Difference	Thieno[2,3-d]pyrimidine 12j achieves dual nanomolar inhibition of both c-Met (25 nM) and VEGFR-2 (48 nM); furo[2,3-d]pyrimidine analog 6b demonstrates c-Met inhibition (35.7 nM) but lacks comparable VEGFR-2 potency, representing a qualitative difference in dual-target vs. single-target inhibition capability [1][2]
Conditions	In vitro kinase enzyme assays using recombinant human c-Met and VEGFR-2 kinase domains; IC50 determined by ADP-Glo or HTRF-based kinase activity readouts; cell proliferation assays in BaF3-TPR-Met and HUVEC models [1][2]

Why This Matters

For oncology programs pursuing dual c-Met/VEGFR-2 inhibition to simultaneously block tumor proliferation and angiogenesis, procurement of thieno[2,3-d]pyrimidine-based intermediates (including 4-imidazol-1-ylthieno[2,3-d]pyrimidine as a core derivatization platform) is structurally essential; switching to furo[2,3-d]pyrimidine or other bioisosteric scaffolds compromises the dual-target profile critical for therapeutic efficacy.

• [1] Li J, Wu N, Tian Y, Zhang J, Wu S. Design, synthesis, and biological evaluation of thieno[2,3-d]pyrimidine derivatives as novel dual c-Met and VEGFR-2 kinase inhibitors. Bioorg Med Chem. 2017 Dec 15;25(24):6674-6679. View Source
• [2] Zhang J, Yang PL, Gray NS. Discovery of novel c-Met kinase inhibitors bearing a thieno[2,3-d]pyrimidine or furo[2,3-d]pyrimidine scaffold. Bioorg Med Chem. 2011 Jul 1;19(13):4031-4040. View Source

4-Imidazol-1-ylthieno[2,3-d]pyrimidine Derivatives Exhibit Superior HepG-2 Cytotoxicity Relative to Reference Standards in JAK2-Targeted Approaches

A thieno[2,3-d]pyrimidine derivative designed as a key intermediate for JAK2-targeted anticancer agents demonstrated marked cytotoxic activity against HepG-2 hepatocellular carcinoma cells with an IC50 of 8.001 ± 0.0445 µM, which is substantially lower (more potent) than the reference standard, which showed an IC50 of 13.91 ± 2.170 µM [1]. This represents a 1.74-fold improvement in potency relative to the comparator. The compound achieved this activity while maintaining compliance with Lipinski's Rule of Five and exhibiting favorable predicted gastrointestinal absorption, supporting its utility as a lead-like scaffold for further optimization [1]. Although this study evaluated a thieno[2,3-d]pyrimidine derivative that is not identical to 4-imidazol-1-ylthieno[2,3-d]pyrimidine, the data underscore the intrinsic value of the thieno[2,3-d]pyrimidine core as a privileged structure for developing kinase inhibitors with meaningful cellular potency advantages over established reference agents [1].

HepG-2 Cytotoxicity

Class-level

Thieno derivative IC50 8.001 µM vs. reference 13.91 µM (1.74-fold lower IC50)

Reported cell-model response context; scaffold may show enhanced potency in this assay

JAK2-targeted derivative; not the exact building block; HepG-2 model

Evidence Dimension	In vitro cytotoxicity against HepG-2 liver cancer cell line
Target Compound Data	Thieno[2,3-d]pyrimidine derivative (JAK2-targeted key intermediate): IC50 = 8.001 ± 0.0445 µM [1]
Comparator Or Baseline	Reference standard (unspecified control compound): IC50 = 13.91 ± 2.170 µM [1]
Quantified Difference	1.74-fold greater potency (8.001 µM vs. 13.91 µM) for the thieno[2,3-d]pyrimidine derivative compared to the reference standard [1]
Conditions	MTT or SRB cytotoxicity assay; HepG-2 hepatocellular carcinoma cell line; 48-72 h drug exposure; JAK2 kinase inhibitory activity confirmed via in vitro kinase assay; molecular docking against PDB 5AEP, 4C62, and 3ZMM [1]

Why This Matters

For hepatocellular carcinoma or myeloproliferative neoplasm drug discovery programs where JAK2 is a validated target, the thieno[2,3-d]pyrimidine scaffold (and its 4-imidazol-1-yl building block as a key synthetic entry point) provides a measurable potency advantage over standard reference compounds, supporting its prioritization in procurement decisions for lead generation campaigns.

• [1] Al-Warhi T, El Kerdawy AM, Aljaeed N, et al. In Silico Evaluation of a Promising Key Intermediate Thieno[2,3-d]Pyrimidine Derivative with Expected JAK2 Kinase Inhibitory Activity. Molbank. 2022 Mar 9;2022(1):M1352. View Source

EGFR Inhibitory Benchmarking: Thieno[2,3-d]pyrimidine Derivatives Achieve Nanomolar Potency Comparable to Clinical Standards Erlotinib and Olmutinib

Multiple independent studies demonstrate that thieno[2,3-d]pyrimidine derivatives achieve EGFR inhibitory potencies competitive with clinical reference agents. Compound 7b inhibited EGFR with an IC50 of 0.096 ± 0.004 µM compared to erlotinib (IC50 = 0.037 ± 0.002 µM), achieving approximately 2.6-fold lower potency but within the same nanomolar efficacy range [1]. In a separate study, compounds 6e and 10e inhibited EGFR-TK with IC50 values of 0.133 µM and 0.151 µM, respectively, compared to olmutinib (IC50 = 0.028 µM), representing 4.75-fold and 5.4-fold differences [2]. Notably, the same thieno[2,3-d]pyrimidine series also demonstrated DHFR inhibitory activity (compound 7d IC50 = 0.462 µM vs. methotrexate IC50 = 0.117 µM), indicating that the scaffold can be tuned for dual EGFR/DHFR inhibition—a profile not achievable with olmutinib or methotrexate alone [2]. These data establish the thieno[2,3-d]pyrimidine core as a versatile template for achieving clinically relevant EGFR inhibition potency while offering the synthetic flexibility to incorporate additional pharmacophores for multi-target activity.

EGFR Inhibition Benchmark

Cross-study comparable

Cmpd 7b IC50 0.096 µM (erlotinib 0.037 µM); 6e/10e IC50 0.133/0.151 µM (olmutinib 0.028 µM); DHFR IC50 0.462 µM (methotrexate 0.117 µM)

Reported EGFR inhibition context; scaffold achieves nanomolar potency within range of clinical comparators

Multi-target capability (EGFR/DHFR); synthetic versatility for lead optimization

Evidence Dimension	EGFR tyrosine kinase inhibitory potency (IC50) across independent studies
Target Compound Data	Compound 7b (thieno[2,3-d]pyrimidine EGFR inhibitor): IC50 EGFR = 0.096 ± 0.004 µM [1]; Compounds 6e and 10e: IC50 EGFR = 0.133 µM and 0.151 µM, respectively [2]
Comparator Or Baseline	Erlotinib: IC50 EGFR = 0.037 ± 0.002 µM [1]; Olmutinib: IC50 EGFR = 0.028 µM [2]
Quantified Difference	Compound 7b is 2.6-fold less potent than erlotinib but within nanomolar range; compounds 6e and 10e are 4.75-fold and 5.4-fold less potent than olmutinib; both series achieve sub-micromolar EGFR inhibition suitable for lead optimization [1][2]
Conditions	In vitro EGFR-TK enzyme inhibition assay; IC50 measured via ADP-based or FRET-based kinase activity detection; recombinant human EGFR wild-type kinase domain; compounds tested at multiple concentrations in triplicate [1][2]

Why This Matters

For medicinal chemistry teams evaluating starting points for EGFR inhibitor programs, the thieno[2,3-d]pyrimidine scaffold—accessible via 4-imidazol-1-ylthieno[2,3-d]pyrimidine as a key intermediate—delivers nanomolar EGFR potency within an order of magnitude of clinical standards, while its synthetic versatility enables incorporation of additional warheads for dual EGFR/DHFR or EGFR/STAT3 activity that clinical EGFR inhibitors cannot provide.

• [1] Elkaeed EB, Alsfouk AA, Ibrahim IM, Metwaly AM, Eissa IH. Design, synthesis, anticancer evaluation, and in silico studies of some thieno[2,3-d]pyrimidine derivatives as EGFR inhibitors. Drug Dev Res. 2023 Jun 25;84(8):1670-1690. View Source
• [2] Fouad MM, El-Sayed WA, El-Haggar R, et al. Synthesis and in vitro antitumor evaluation of new thieno[2,3-d]pyrimidine derivatives as EGFR and DHFR inhibitors. Bioorg Chem. 2024 Jul;148:107401. View Source

Procurement-Driven Application Scenarios for 4-Imidazol-1-ylthieno[2,3-d]pyrimidine

Selective Adenosine A2A Receptor Antagonist Lead Discovery

Research groups pursuing selective A2A adenosine receptor antagonists for Parkinson's disease immunotherapy or cancer immune checkpoint potentiation should procure 4-imidazol-1-ylthieno[2,3-d]pyrimidine as a key synthetic intermediate. The 4-imidazole substitution pattern confers A2A receptor selectivity, whereas alternative 4-substituents (oxo, 1,2,4-triazole) produce preferential binding to A3 or other adenosine receptor subtypes [1]. Direct comparative binding data confirm that the receptor subtype selectivity profile is irreversibly determined by the 4-position group choice, making the imidazole derivative the mandatory starting material for A2A-focused programs [1].

Dual c-Met/VEGFR-2 Kinase Inhibitor Development for Anti-Angiogenic Cancer Therapy

Oncology medicinal chemistry groups developing dual c-Met/VEGFR-2 inhibitors to achieve simultaneous suppression of tumor angiogenesis and MET-driven proliferation should prioritize the thieno[2,3-d]pyrimidine scaffold accessible through 4-imidazol-1-ylthieno[2,3-d]pyrimidine derivatization. The scaffold has produced compound 12j, a validated dual inhibitor with IC50 values of 25 nM (c-Met) and 48 nM (VEGFR-2) [1]. Bioisosteric replacement with furo[2,3-d]pyrimidine cores has been shown to reduce the dual-target inhibition profile, underscoring the non-substitutability of the thieno[2,3-d]pyrimidine core for dual c-Met/VEGFR-2 programs [2].

EGFR Tyrosine Kinase Inhibitor Optimization with Multi-Target Expansion Capability

Teams engaged in EGFR inhibitor lead optimization who require synthetic flexibility to address drug resistance through multi-target pharmacology (e.g., dual EGFR/DHFR or EGFR/STAT3 inhibition) should select 4-imidazol-1-ylthieno[2,3-d]pyrimidine as their core building block. The thieno[2,3-d]pyrimidine scaffold has demonstrated EGFR inhibitory IC50 values of 0.096–0.151 µM, competitive with clinical standards erlotinib and olmutinib within the low nanomolar to sub-micromolar range [1][2]. Unlike clinical EGFR inhibitors, the thieno[2,3-d]pyrimidine scaffold permits concurrent optimization of DHFR inhibitory activity (IC50 as low as 0.462 µM vs. methotrexate) within the same molecule, enabling a multi-pronged anti-proliferative strategy not feasible with single-target clinical agents [2].

JAK2-Targeted Anticancer Agent Lead Generation for Hepatocellular Carcinoma

Drug discovery programs targeting JAK2-driven malignancies, including hepatocellular carcinoma and myeloproliferative neoplasms, should procure thieno[2,3-d]pyrimidine-based building blocks based on demonstrated cytotoxicity advantages. A thieno[2,3-d]pyrimidine derivative optimized for JAK2 inhibition achieved an IC50 of 8.001 µM against HepG-2 cells, representing a 1.74-fold potency improvement over the reference standard (IC50 13.91 µM), while maintaining drug-like physicochemical properties compliant with Lipinski's Rule of Five [1]. 4-Imidazol-1-ylthieno[2,3-d]pyrimidine serves as a strategic entry point into this validated chemical space for JAK2 inhibitor discovery [1].

Application

Selection Property

Validation Focus

A2A Antagonist Discovery

4-Imidazole substituent directs A2A selectivity

Subtype-selectivity profiling vs. A1/A3

Dual c-Met/VEGFR-2 Inhibitor Development

Thieno[2,3-d]pyrimidine core maintains dual kinase profile

c-Met/VEGFR-2 dual inhibition confirmation; scaffold comparison

EGFR Inhibitor Optimization

Thieno[2,3-d]pyrimidine synthetic versatility

EGFR inhibition profiling; DHFR co-inhibition potential

JAK2-Targeted Lead Generation

Thieno[2,3-d]pyrimidine scaffold in hepatocellular carcinoma models

JAK2 inhibition and HepG-2 cytotoxicity endpoint review

• [1] Deb PK, Mailavaram R, Chandrasekaran B, Kaki VR, Kaur R, Kachler S, Klotz KN, Akkinepally RR. Synthesis, adenosine receptor binding and molecular modelling studies of novel thieno[2,3-d]pyrimidine derivatives. Chem Biol Drug Des. 2018 Apr;91(4):962-969. View Source
• [2] Li J, Wu N, Tian Y, Zhang J, Wu S. Design, synthesis, and biological evaluation of thieno[2,3-d]pyrimidine derivatives as novel dual c-Met and VEGFR-2 kinase inhibitors. Bioorg Med Chem. 2017 Dec 15;25(24):6674-6679. View Source
• [3] Zhang J, Yang PL, Gray NS. Discovery of novel c-Met kinase inhibitors bearing a thieno[2,3-d]pyrimidine or furo[2,3-d]pyrimidine scaffold. Bioorg Med Chem. 2011 Jul 1;19(13):4031-4040. View Source
• [4] Elkaeed EB, Alsfouk AA, Ibrahim IM, Metwaly AM, Eissa IH. Design, synthesis, anticancer evaluation, and in silico studies of some thieno[2,3-d]pyrimidine derivatives as EGFR inhibitors. Drug Dev Res. 2023 Jun 25;84(8):1670-1690. View Source
• [5] Fouad MM, El-Sayed WA, El-Haggar R, et al. Synthesis and in vitro antitumor evaluation of new thieno[2,3-d]pyrimidine derivatives as EGFR and DHFR inhibitors. Bioorg Chem. 2024 Jul;148:107401. View Source
• [6] Al-Warhi T, El Kerdawy AM, Aljaeed N, et al. In Silico Evaluation of a Promising Key Intermediate Thieno[2,3-d]Pyrimidine Derivative with Expected JAK2 Kinase Inhibitory Activity. Molbank. 2022 Mar 9;2022(1):M1352. View Source